Cas no 2096996-78-8 (1-(2-Methoxy-5-methylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 1-(2-Methoxy-5-methylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 2096996-78-8
• MF: C₂₁H₂₇BN₂O₄
• MW: 382.261085748672
• MDL: MFCD20231479
• CID: 4638321
• PubChem ID: 56776857
• Update Time: 2024-11-05

1-(2-Methoxy-5-methylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-5-methylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• W2837
• 1-(2-Methoxy-5-methylphenyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• CS-0177632
• 1-(2-METHOXY-5-METHYLPHENYL)-3-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• 2096996-78-8
• 3-(2-methoxy-5-methylphenyl)-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-(2-Methoxy-5-methylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea; 97%
• MFCD20231479
• F88573

• MDL： MFCD20231479
• Inchi： 1S/C21H27BN2O4/c1-14-10-11-18(26-6)17(12-14)24-19(25)23-16-9-7-8-15(13-16)22-27-20(2,3)21(4,5)28-22/h7-13H,1-6H3,(H2,23,24,25)
• InChI Key： FOQMPHUMVGMHPN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)NC(NC2C=C(C)C=CC=2OC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 382.206
• Monoisotopic Mass: 382.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8